Cas no 32044-24-9 (2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-)

• Product Name: 2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
• CAS No: 32044-24-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 300245
• PubChem ID: 21796269
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,octahydro-, (4aS,8aS)-
• 2(1H)-Quinoxalinone,octahydro-, (4aS-trans)-
• (4aS,8aS)-Octahydro-2(1H)-quinoxalinone
• 1,2,4,6-TETRAMETHYL-2,5-DIAZABICYCLO[2.2.0]HEXAN-3-ONE
• JPYREMMLJKWDCF-BQBZGAKWSA-N
• (4aS,8aS)-octahydroquinoxalin-2(1H)-one
• SCHEMBL1005944
• 2(1H)-Quinoxalinone,octahydro-,(4aS-trans)-(9CI)
• 32044-24-9

• Inchi： 1S/C8H14N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h6-7,9H,1-5H2,(H,10,11)/t6-,7-/m0/s1
• InChI Key： JPYREMMLJKWDCF-BQBZGAKWSA-N
• SMILES： O=C1CN[C@H]2CCCC[C@@H]2N1

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (29 g/l) (25 º C),